N-[3-(dimethylamino)propyl]-N'-(4-methoxyphenyl)oxamide

• IUPAC Name: N-[3-(dimethylamino)propyl]-N'-(4-methoxyphenyl)oxamide
• InChI: InChI=1S/C14H21N3O3/c1-17(2)10-4-9-15-13(18)14(19)16-11-5-7-12(20-3)8-6-11/h5-8H,4,9-10H2,1-3H3,(H,15,18)(H,16,19)
• InChI Key: FMTTYMKCZDGGAZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNC(=O)C(=O)NC1=CC=C(C=C1)OC
• Molecular Formula: C14H21N3O3
• Molecular Weight: 279.33 g/mol

Description

N-[3-(dimethylamino)propyl]-N'-(4-methoxyphenyl)oxamide, also known as DMAPT, is a synthetic compound that has been widely studied for its potential therapeutic applications. DMAPT has been found to exhibit anticancer, anti-inflammatory, and neuroprotective properties. In

Scientific Research Applications

Light-Switchable Polymer Applications

• Synthesis and Characterization of Light-Switchable Polymers : A novel cationic polymer, which can switch from cationic to zwitterionic form upon irradiation with light, was synthesized. This polymer demonstrates potential in DNA condensation and release, as well as in switching antibacterial activity. Its ability to change characteristics with light exposure opens up applications in controlled drug delivery and smart materials that respond to environmental stimuli (Sobolčiak et al., 2013).

Chemistry and Molecular Interactions

• Bimetallic Complexes and Their Reactivity : The synthesis of new bimetallic complexes using an asymmetrical oxamide ligand showcases its utility in understanding molecular interactions with DNA and proteins. This research highlights the compound's potential in the design of new metal-based drugs or molecular probes for studying biological systems (Li et al., 2012).

Advanced Materials Development

• Electrochromic Material Development : Research on the development of high-performance electrochromic materials derived from N,N'-bis(4-(dimethylamino)phenyl)-N,N'-di(4-aminophenyl)-4,4'-biphenyldiamine demonstrates the compound's significant role in creating advanced materials for electrochromic devices. These materials offer potential applications in smart windows, displays, and energy-efficient coatings by allowing dynamic control over light and heat transmission (Li et al., 2021).

Molecular Synthesis and Reactivity

• Synthesis and Reactivity Studies : The study of the chemical reactivity of related compounds towards phosphorus reagents opens avenues for synthesizing novel organic phosphorus compounds. Such research contributes to the development of new synthetic methodologies and the exploration of reaction mechanisms, which are crucial for organic synthesis and the development of pharmaceuticals (Ali et al., 2019).

Pharmaceutical Applications

• Investigation of Antitumor Agents : Research into the synthesis of monosubstituted derivatives of antitumor agents emphasizes the compound's relevance in medicinal chemistry. By studying the structure-activity relationships, researchers can design more effective cancer therapeutics (Rewcastle et al., 1986).